174635-69-9

3-methyl-2-phenyl-N-[(1S)-1-phenylpropyl]quinoline-4-carboxamide

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• CAS RN:
• 174635-69-9

• Formula:
• C26H24N2O

• InChI:
• InChI=1S/C26H24N2O/c1-3-22(19-12-6-4-7-13-19)28-26(29)24-18(2)25(20-14-8-5-9-15-20)27-23-17-11-10-16-21(23)24/h4-17,22H,3H2,1-2H3,(H,28,29)/t22-/m0/s1

• InChIKey:
• MQNYRKWJSMQECI-QFIPXVFZSA-N

• SB 222200 is a neurokinin-3 (NK3) receptor antagonist (IC50 = 18.4 nM). It is selective for NK3 over NK1 and NK2 receptors (IC50s = 250 and >100,000 nM, respectively). SB 222200 decreases calcium mobilization induced by neurokinin B with an IC50 value of 265 nM in HEK293 cells expressing the recombinant human receptor. It inhibits contractions induced by senktide in isolated rabbit iris sphincter muscle when used at a concentration of 300 nM. SB 222200 (500 pmol, i.c.v.) decreases mean arterial pressure in spontaneously hypertensive, but not normotensive, rats. It prevents senktide-induced head shakes and tail whips in mice (ED50 = 5.6 mg/kg).
  SB-222200 is a central nervous system penetrant, potent and selective NK-3 receptor antagonist. SB-222200 inhibited I-[MePhe]neurokinin B (NKB) binding to Chinese hamster ovary (CHO) cell membranes stably expressing the hNK-3 recepto...

3-Methyl-2-phenyl-quinoline-4-carboxylic acid (1-phenyl-propyl)-amide

• CAS RN:
• 1431697-90-3; 174635-69-9

• Formula:
• C26H24N2O

• InChI:
• InChI=1S/C26H24N2O/c1-3-22(19-12-6-4-7-13-19)28-26(29)24-18(2)25(20-14-8-5-9-15-20)27-23-17-11-10-16-21(23)24/h4-17,22H,3H2,1-2H3,(H,28,29)

• InChIKey:
• MQNYRKWJSMQECI-UHFFFAOYSA-N

• 3-Methyl-2-phenyl-quinoline-4-carboxylic acid (1-phenyl-propyl)-amide is a useful research compound. Its molecular formula is C26H24N2O and its molecular weight is 380.491. The purity is usually 95%.